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Compound of Interest

Compound Name: Neon-20

Cat. No.: B078926 Get Quote

Technical Support Center: Liquid Neon-20
Cryogenic Systems
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with liquid

Neon-20 (LNe-20) cryogenic systems.

Quick Reference Data
The following tables provide key physical properties of Neon-20 and materials commonly used

in LNe-20 cryogenic systems.

Table 1: Thermophysical Properties of Neon-20 (²⁰Ne)
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Property Value Units

Normal Boiling Point 27.1 K

Triple Point Temperature 24.56 K

Triple Point Pressure 43.37 kPa

Liquid Density (at boiling point) 1207 kg/m ³

Gas Density (at boiling point) 1.14 kg/m ³

Latent Heat of Vaporization 85.7 kJ/kg

Critical Temperature 44.4 K

Critical Pressure 2.65 MPa

Table 2: Cryogenic Properties of Common Materials

Material
Thermal
Conductivity
(W/m·K) at ~27K

Specific Heat
(J/kg·K) at ~27K

Notes

316 Stainless Steel ~2.5 ~15

Commonly used for

inner vessels and

piping.[1][2][3]

Copper (OFHC) ~600 ~10

High thermal

conductivity, used for

heat sinks and

thermal links.[4][5][6]

G-10CR Composite ~0.1 ~20

Low thermal

conductivity, used for

thermal isolation and

structural supports.[7]

[8][9]
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This section provides step-by-step guidance for diagnosing and resolving common issues

encountered in liquid Neon-20 cryogenic systems.

Problem 1: Excessive Boil-Off Rate
An unusually high consumption of liquid neon can indicate a variety of problems, primarily

related to the cryostat's insulation vacuum.

Symptoms:

Rapid decrease in LNe-20 level.

Frost or condensation appearing on the outer surfaces of the cryostat.

Frequent cycling of pressure relief valves.

Troubleshooting Workflow:
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Start: Excessive LNe-20 Boil-Off

Check insulation vacuum pressure.
Is it within the specified range (e.g., < 10⁻⁵ mbar)?

YES

Good

NO

Poor

Check and regenerate or replace the getter material.

Perform a helium leak check on the vacuum space.

Leaks detected?

YES NO

Repair leaks at joints, seals, or welds.

Suspect internal outgassing or contamination.

Re-evacuate the insulation space.

Monitor boil-off rate.
Is it now normal?

Perform a vacuum bakeout procedure.

YES NO

End: Problem Resolved Contact manufacturer support for further diagnostics.

Click to download full resolution via product page

Caption: Troubleshooting workflow for excessive liquid neon boil-off.
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Experimental Protocol: Helium Leak Detection

Preparation:

Ensure the cryostat is at a safe, stable temperature (room temperature is ideal).

Connect a high-vacuum pumping station to the insulation vacuum port of the cryostat.

Connect a helium leak detector (mass spectrometer type) to the pumping line.

Procedure:

Evacuate the insulation space to the operating pressure of the leak detector (typically <

10⁻⁴ mbar).

Systematically spray a small amount of helium gas around all potential leak points on the

outer vacuum casing, including welds, feedthroughs, and flanges.

Monitor the leak detector for any signal indicating the presence of helium.

If a leak is detected, pinpoint its exact location by isolating the helium spray to smaller

areas.

Resolution:

Once a leak is identified, mark its location.

Warm the cryostat to room temperature and bring the vacuum space to atmospheric

pressure with dry nitrogen.

Repair the leak according to standard vacuum practices (e.g., replacing a gasket, re-

welding).

After repair, repeat the leak detection procedure to confirm the seal's integrity.

Problem 2: Temperature Instability
Fluctuations in the sample temperature can compromise experimental results.
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Symptoms:

Sample temperature oscillates around the setpoint.

Inability to reach the desired base temperature.

Sudden, unexplained temperature changes.

Troubleshooting Workflow:
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Start: Temperature Instability

Check LNe-20 reservoir pressure.
Is it stable?

YES NO

Check temperature sensor reading and connection. Go to 'Pressure Instability' troubleshooting guide.

YES NO

Check heater output and connection.

Check sensor wiring for breaks or shorts.
Replace sensor if faulty.

End: Problem Resolved

YES NO

Review PID controller settings. Check heater wiring.
Replace heater if faulty.

YES NO

Check thermal contact of sample and sensor to the cold stage. Re-tune PID parameters for the specific temperature range.

Poor contact found?

YES NO

Improve thermal contact using grease or clamps. Contact manufacturer support.

Click to download full resolution via product page

Caption: Troubleshooting workflow for temperature instability.
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Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when working with liquid Neon-20?

A1: The main hazards are:

Cryogenic Burns and Frostbite: LNe-20 has a boiling point of 27.1 K (-246.05 °C). Direct

contact with the liquid or cold vapor can cause severe tissue damage. Always wear

appropriate personal protective equipment (PPE), including cryogenic gloves, a face shield,

and a lab coat.[7][10]

Asphyxiation: Neon is a simple asphyxiant.[8] A liquid-to-gas expansion ratio of

approximately 1:1400 means that a small spill can displace a large volume of air in an

enclosed space, leading to an oxygen-deficient atmosphere. Ensure work is performed in a

well-ventilated area.[10]

Pressure Buildup: As LNe-20 warms and vaporizes in a sealed container, it can generate

extremely high pressures, creating an explosion hazard. Never store LNe-20 in a container

that is not designed for cryogenic liquids and equipped with a pressure relief device.[7]

Q2: My cryostat is making a hissing sound. Is this normal?

A2: A periodic, gentle hissing sound is often normal and indicates that the pressure relief valve

is functioning correctly to vent excess pressure built up from boil-off. However, continuous, loud

hissing, especially when accompanied by frost on the exterior of the cryostat, may indicate a

problem such as a degraded insulation vacuum, which would cause an abnormally high boil-off

rate.

Q3: How do I remove an ice plug from a transfer line or vent port?

A3: An ice plug, typically formed from condensed atmospheric gases like nitrogen or water

vapor, can be a serious safety hazard by preventing proper venting.

Experimental Protocol: Ice Plug Removal

Safety First:

DO NOT attempt to seal or plug the opening.
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Wear appropriate PPE (face shield, cryogenic gloves).

Ensure the area is well-ventilated.

Procedure:

Direct a flow of dry, room-temperature helium or nitrogen gas onto the exterior of the

blocked tube. The goal is to gently warm the area and sublime the ice plug.

NEVER use a solid object to try and mechanically break the plug, as this can damage the

thin-walled tubing of the cryostat.

If the plug is accessible and the above method is slow, a warm, solid, non-sparking metal

rod (like aluminum or copper) can be held against the exterior of the tube to transfer heat

more directly.

Prevention:

Always maintain a slight positive pressure of dry helium or neon gas within transfer lines

and sample spaces when not in use.

Purge transfer lines with dry gas before inserting them into the LNe-20 dewar.

Q4: What is the ideal vacuum level for the insulation space of a liquid Neon-20 cryostat?

A4: To minimize heat leak from residual gas conduction, the insulation vacuum should ideally

be in the high vacuum range, typically below 10⁻⁵ mbar. At cryogenic temperatures, the cold

surfaces of the cryostat will help to improve the vacuum level through cryopumping, where

residual gases freeze onto the cold walls. A good practice is to evacuate the space to at least

10⁻³ mbar before introducing the liquid neon.[11]

Q5: What effect does the isotopic purity of Neon-20 have on the system's performance?

A5: The triple point temperature of neon is sensitive to its isotopic composition. Natural neon is

a mixture of ²⁰Ne (90.48%), ²¹Ne (0.27%), and ²²Ne (9.25%). Pure ²⁰Ne has a slightly lower

triple point temperature than natural neon. For most applications, the use of high-purity Neon-
20 (e.g., >99.9%) will ensure a stable and predictable operating temperature. Isotopic

impurities can lead to slight variations in the vapor pressure curve and the precise temperature

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b078926?utm_src=pdf-body
https://www.fluensys.co.uk/blog/troubleshooting/key-issues-and-common-solutions-for-cryogenic-pumps
https://www.benchchem.com/product/b078926?utm_src=pdf-body
https://www.benchchem.com/product/b078926?utm_src=pdf-body
https://www.benchchem.com/product/b078926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at a given pressure. For highly sensitive experiments requiring precise temperature stability,

using Neon-20 of a known and consistent isotopic purity is recommended.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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